Cas no 7758-94-3 (Iron(II) Chloride)

• Product Name: Iron(II) Chloride
• CAS No: 7758-94-3
• MF: Cl₂Fe
• MW: 126.750999450684
• MDL: MFCD00011004
• CID: 47759
• PubChem ID: 24866852
• Update Time: 2025-11-01

Iron(II) Chloride Chemical and Physical Properties

Names and Identifiers

• Ferrous chloride
• FeCl2
• iron(II) chloride
• Ferro 66
• Ferrofloc
• ferrouschloride,solid
• ferrouschloride,solution
• ferrousdichloride
• iron(2+)chloride
• Iron(ii) chloride (1:2)
• ironchloride(FeCl2)
• irondichloride
• ironprotochloride
• dichloroiron
• Iron(II) chloride,anhydrous
• Natural lawrencite
• Iron dichloride
• 湖北氯化亚铁生产厂家
• Iron chloride
• FERROUSCHLORIDE
• Ferricchloride
• iron(2+) dichloride
• DSSTox_CID_9695
• DSSTox_RID_78812
• DSSTox_GSID_29695
• Iron (ll) chloride anhydrous
• Tox21_200197
• ferrous chloride solution
• Iron(2+) chloride
• AKOS015902899
• FT-0689813
• Iron protochloride
• HSDB 459
• EC 231-843-4
• Iron(II) chloride, anhydrous, beads, -10 mesh, 99.998% trace metals basis
• NCGC00248559-01
• Iron(II) chloride, anhydrous, beads, -10 mesh, 99.9% trace metals basis
• Iron(II)chloridetetrahydrate
• Iron(II) chloride, ultra dry
• S3Y25PHP1W
• Ferrous chloride, solid
• 7758-94-3
• NA1759
• Iron(II) chloride, 98%
• Q407867
• Ferrous dichloride
• Ferrous chloride, solid [NA1759] [Corrosive]
• (FeCl2)
• Iron(II) chloride, anhydrous
• Iron (II) chloride
• iron (11) chloride
• [FeCl2]
• EINECS 231-843-4
• Iron(II) chloride, anhydrous, beads, -10 mesh, 99.99% trace metals basis
• Fe(II) chloride
• UNII-S3Y25PHP1W
• NMCUIPGRVMDVDB-UHFFFAOYSA-L
• CHEBI:30812
• Iron chloride (FeCl2)
• Iron(II) Chloride

• MDL： MFCD00011004
• Inchi： 1S/2ClH.Fe/h2*1H;/q;;+2/p-2
• InChI Key： NMCUIPGRVMDVDB-UHFFFAOYSA-L
• SMILES： [Fe](Cl)Cl

Computed Properties

• Exact Mass: 125.87300
• Monoisotopic Mass: 125.872648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or greenish gray hexagonal crystals or powder. Easily deliquescent.
• Density: 3.16 g/mL at 25 °C(lit.)
• Melting Point: 677 °C (lit.)
• Boiling Point: 1023°C
• Flash Point: 1023°C
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water, alcohol and acetone. Slightly soluble in benzene. Insoluble in ether.
• PSA: 0.00000
• LogP: -5.99450
• Merck: 14,4043
• Sensitiveness: Hygroscopic

Iron(II) Chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10-23
• RTECS：NO5400000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R22; R34
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(II) Chloride

Iron(II) Chloride (CAS No. 7758-94-3): A Comprehensive Overview

Iron(II) Chloride, with the chemical formula FeCl₂, is a widely recognized inorganic compound that has garnered significant attention in various scientific and industrial applications. This compound, identified by its CAS number 7758-94-3, is a key player in the field of coordination chemistry, material science, and biomedicine. Its unique properties and versatile applications make it an indispensable substance in both laboratory research and industrial processes.

The structural and electronic properties of Iron(II) Chloride stem from its iron(II) cation, which possesses a d⁶ electron configuration. This configuration allows for a wide range of coordination chemistry interactions, making it an excellent ligand in complex formation. The chloride anions (Cl⁻) further contribute to the compound's stability and reactivity, enabling its use in diverse chemical reactions and transformations.

In recent years, Iron(II) Chloride has been extensively studied for its potential applications in catalysis. Its ability to participate in redox reactions makes it an effective catalyst in organic synthesis. For instance, studies have demonstrated its role in the reduction of unsaturated compounds and the synthesis of fine chemicals. The compound's efficiency as a catalyst is attributed to its ability to stabilize reactive intermediates and facilitate the transfer of electrons.

Moreover, Iron(II) Chloride has found applications in the field of environmental science. It is used as a coagulant in water treatment processes to remove suspended particles and organic contaminants. The compound's ability to form insoluble hydroxides under certain conditions makes it particularly effective in precipitating out impurities from wastewater. This application highlights its importance not only in chemical processes but also in maintaining environmental sustainability.

The biomedical significance of Iron(II) Chloride cannot be overstated. Iron is a crucial element for human health, playing a vital role in oxygen transport and energy metabolism. As such, compounds containing iron are often utilized in therapeutic applications. Research has shown that Iron(II) Chloride can be used as a precursor for developing iron-based pharmaceuticals that target various diseases. Its ability to interact with biological systems makes it a valuable tool in drug design and development.

In the realm of material science, Iron(II) Chloride is employed in the synthesis of magnetic materials. Its magnetic properties can be harnessed to create materials with specific magnetic behaviors, which are useful in data storage devices and sensors. The compound's role in producing these materials underscores its versatility beyond traditional chemical applications.

The synthesis of Iron(II) Chloride typically involves the reaction of iron metal with hydrochloric acid or through thermal decomposition of iron chlorides. The purity of the final product is crucial for many applications, necessitating careful control over reaction conditions and purification techniques. Advances in synthetic methodologies have enabled the production of high-purity Iron(II) Chloride, enhancing its utility across various fields.

The latest research on Iron(II) Chloride has uncovered new possibilities for its application in energy storage systems. Studies have explored its potential use as an electrode material in rechargeable batteries due to its stable redox properties and high electrical conductivity. These findings suggest that Iron(II) Chloride could play a significant role in developing more efficient and sustainable energy solutions.

In conclusion, Iron(II) Chloride (CAS No. 7758-94-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in catalysis, environmental science, biomedicine, material science, and energy storage. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and progress across various industries.